Cas no 646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646514-88-7x300.png)
646514-88-7 structure
Product Name:1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646514-88-7
Molecular Formula:C19H19NO5S
Molecular Weight:373.42286
CID:420086
PubChem ID:10022229
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(3-methoxyphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- CHEMBL1917448
- BDBM50357134
- DTXSID60434367
- SCHEMBL1385689
- 646514-88-7
-
- InChIKey: LTZIPSVUUPYNGF-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO5S/c1-12-7-8-17-16(9-12)19(13(2)20(17)11-18(21)22)26(23,24)15-6-4-5-14(10-15)25-3/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC(=C3)OC)C)CC(=O)O
Computed Properties
- Exact Mass: 373.09847
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 5
- Monoisotopic Mass: 373.09839388g/mol
- Heavy Atom Count: 26
- Complexity: 616
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 94Ų
Experimental Properties
- PSA: 85.6
1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Paolo Defazio,Pablo Gamallo,Sinan Akpinar Phys. Chem. Chem. Phys., 2011,13, 8470-8474
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Ruifeng Liang,Ka Hong Wong,Yan Yang,Yourong Duan,Meiwan Chen Biomater. Sci., 2022,10, 1018-1025
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Linlin Yang,Xu Jing,Bowen An,Cheng He,Yang Yang,Chunying Duan Chem. Sci., 2018,9, 1050-1057
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Nagaraju Vodnala,Raghuram Gujjarappa,Saibabu Polina,Vanaparthi Satheesh,Dhananjaya Kaldhi,Arup K. Kabi,Chandi C. Malakar New J. Chem., 2020,44, 20940-20944
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S. Frykstrand,J. Forsgren,O. Cheung,P. Zhang,J. Hong,M. Strømme,N. Ferraz RSC Adv., 2016,6, 52810-52816
-
7. Front cover
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Shotaro Hayashi,Toshio Koizumi Polym. Chem., 2012,3, 613-616
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Jungyul Park,Byungkyu Kim,Seung Kyu Choi,Su Hong,Sang Ho Lee,Kyo-Il Lee Lab Chip, 2005,5, 1264-1270
646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-) Related Products
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